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Compound of Interest

Compound Name: Gly-Pro-AMC hydrobromide

Cat. No.: B555460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gly-Pro-7-amido-4-methylcoumarin (Gly-Pro-AMC) hydrobromide is a fluorogenic substrate

widely used for the detection and quantification of Dipeptidyl Peptidase IV (DPP-IV) activity.[1]

[2][3][4] DPP-IV is a serine protease that plays a crucial role in various physiological processes,

including glucose metabolism, immune regulation, and signal transduction.[4] Its involvement in

these pathways has made it a significant therapeutic target, particularly for type 2 diabetes.[4]

The enzymatic cleavage of the Gly-Pro dipeptide from the AMC fluorophore by DPP-IV results

in a quantifiable increase in fluorescence, providing a sensitive and direct measure of enzyme

activity.[3] Accurate and reproducible experimental results are contingent upon the correct

preparation and handling of the Gly-Pro-AMC hydrobromide stock solution. This document

provides a detailed protocol for the preparation, storage, and handling of this reagent.

Quantitative Data Summary
The following table summarizes the key quantitative data for Gly-Pro-AMC hydrobromide,

essential for accurate stock solution preparation and experimental design.
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Parameter Value Source(s)

Molecular Formula C₁₇H₂₀BrN₃O₄ [1][5]

Molecular Weight 410.26 g/mol [1][5]

Appearance Off-white to light yellow solid [1]

Purity ≥98% [3][5]

Solubility in DMSO

1 mg/mL[3], 10 mg/mL[3], 100

mg/mL (with ultrasonication)[1]

[2]

[1][2][3]

Solubility in Water
100 mg/mL (with

ultrasonication)
[1][2]

Solubility in PBS (pH 7.2) 10 mg/mL [3]

Excitation Wavelength 340-360 nm [3]

Emission Wavelength 440-460 nm [3]

Storage (Solid)
4°C, sealed from moisture and

light
[1][5]

Storage (Stock Solution in

Solvent)

-20°C for up to 1 month; -80°C

for up to 6 months. Sealed

from moisture and light.

[1][2][6]

Experimental Protocol: Preparation of a 10 mM Gly-
Pro-AMC Hydrobromide Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Gly-Pro-AMC
hydrobromide in Dimethyl Sulfoxide (DMSO).

Materials and Equipment:
Gly-Pro-AMC hydrobromide (solid)

Anhydrous, high-purity DMSO (newly opened recommended to avoid hygroscopic effects)[1]
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Procedure:
Pre-equilibration of Reagents: Allow the vial of solid Gly-Pro-AMC hydrobromide to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing the Substrate: Accurately weigh out the desired amount of Gly-Pro-AMC
hydrobromide. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.10 mg

of the solid substrate (Molecular Weight = 410.26 g/mol ).

Dissolution:

Transfer the weighed Gly-Pro-AMC hydrobromide to a suitable container (e.g., a 1.5 mL

microcentrifuge tube).

Add the calculated volume of DMSO. For a 10 mM solution from 4.10 mg, add 1 mL of

DMSO.

Vortex the mixture thoroughly for 1-2 minutes to aid dissolution.

Ultrasonication (if necessary): If the substrate does not fully dissolve with vortexing, place

the tube in an ultrasonic bath for short intervals (e.g., 5-10 minutes) until the solution

becomes clear.[1][2] Avoid prolonged sonication which can generate heat.

Aliquoting and Storage:

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes in light-protecting tubes. This minimizes freeze-thaw cycles and exposure to light.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2][6] Ensure the containers are tightly sealed to prevent

solvent evaporation and moisture absorption.

Experimental Workflow Diagram
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Caption: Workflow for preparing Gly-Pro-AMC hydrobromide stock solution.

Signaling Pathway Context
While Gly-Pro-AMC itself is not part of a signaling pathway, it is a tool to measure the activity of

DPP-IV, which is integrated into various physiological pathways. The cleavage of Gly-Pro-AMC

by DPP-IV is a terminal event that produces a fluorescent signal, allowing for the quantification

of the enzyme's activity.
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Caption: Measurement of DPP-IV activity using Gly-Pro-AMC.

Important Considerations
Solvent Purity: The use of high-purity, anhydrous DMSO is critical, as hygroscopic DMSO

can significantly impact the solubility of Gly-Pro-AMC hydrobromide.[1]

Light Sensitivity: Protect the solid reagent and the stock solution from light to prevent

photodegradation. Use amber vials or tubes wrapped in foil.

Freeze-Thaw Cycles: Repeated freezing and thawing of the stock solution should be avoided

as it can lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.[1][6]
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Safety Precautions: Standard laboratory safety practices should be followed. Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses. Refer

to the Safety Data Sheet (SDS) for detailed safety information.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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